Cas no 7720-42-5 (1-Naphthalenecarboxylic acid, 2-chloro-)

1-Naphthalenecarboxylic acid, 2-chloro-, is a chlorinated naphthalene derivative with the molecular formula C₁₁H₇ClO₂. This compound is characterized by the presence of a carboxylic acid functional group at the 1-position and a chlorine substituent at the 2-position of the naphthalene ring. It serves as a versatile intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. The chloro-substitution enhances its reactivity, making it useful for further functionalization. Its crystalline solid form and well-defined structure ensure consistent performance in synthetic applications. The compound is typically handled under standard laboratory conditions, with attention to appropriate safety measures due to its potential irritant properties.
1-Naphthalenecarboxylic acid, 2-chloro- structure
7720-42-5 structure
Product Name:1-Naphthalenecarboxylic acid, 2-chloro-
CAS No:7720-42-5
MF:C11H7ClO2
MW:206.62508225441
MDL:MFCD18411322
CID:4182511
PubChem ID:19862846
Update Time:2025-05-24

1-Naphthalenecarboxylic acid, 2-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxylic acid, 2-chloro-
    • 2-chloro-1-naphthoic acid
    • 2-CHLORONAPHTHALENE-1-CARBOXYLIC ACID
    • DTXSID80876629
    • SY262194
    • 2-chloro-1-naphthoicacid
    • MFCD18411322
    • monochloronaphthoic acid
    • SCHEMBL3146455
    • AC8563
    • CS-0201983
    • DB-149390
    • 2-Chloro-1-naphthalenecarboxylic acid
    • 7720-42-5
    • MDL: MFCD18411322
    • Inchi: 1S/C11H7ClO2/c12-9-6-5-7-3-1-2-4-8(7)10(9)11(13)14/h1-6H,(H,13,14)
    • InChI Key: HUNGHFUNVZTRKO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C2C=CC=CC2=C1C(=O)O

Computed Properties

  • Exact Mass: 206.0134572g/mol
  • Monoisotopic Mass: 206.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

1-Naphthalenecarboxylic acid, 2-chloro- Pricemore >>

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Additional information on 1-Naphthalenecarboxylic acid, 2-chloro-

Recent Advances in the Study of 1-Naphthalenecarboxylic acid, 2-chloro- (CAS: 7720-42-5) and Its Applications in Chemical Biology and Medicine

The compound 1-Naphthalenecarboxylic acid, 2-chloro- (CAS: 7720-42-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications and potential therapeutic benefits. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-Naphthalenecarboxylic acid, 2-chloro- as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, characterized by a naphthalene ring substituted with a carboxylic acid group and a chlorine atom at the 2-position, makes it a valuable building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of anti-inflammatory, anticancer, and antimicrobial agents, demonstrating its broad applicability in medicinal chemistry.

One of the most notable advancements in the study of this compound is its potential as a scaffold for the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 1-Naphthalenecarboxylic acid, 2-chloro- exhibit strong inhibitory activity against specific kinases involved in cancer progression. The study employed molecular docking and in vitro assays to validate the compound's efficacy, paving the way for further preclinical investigations.

In addition to its therapeutic potential, recent research has also explored the environmental and safety aspects of 1-Naphthalenecarboxylic acid, 2-chloro-. A comprehensive toxicological assessment conducted in 2022 indicated that the compound exhibits low acute toxicity, making it a relatively safe candidate for further development. However, long-term exposure studies are still needed to fully understand its safety profile.

Looking ahead, the integration of computational chemistry and high-throughput screening techniques is expected to accelerate the discovery of new applications for 1-Naphthalenecarboxylic acid, 2-chloro-. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, with a focus on optimizing the compound's pharmacokinetic properties and enhancing its therapeutic efficacy.

In conclusion, 1-Naphthalenecarboxylic acid, 2-chloro- (CAS: 7720-42-5) represents a promising candidate for future drug development and chemical biology research. Its diverse applications, coupled with recent advancements in synthetic and analytical techniques, underscore its potential to address unmet medical needs. Continued research and collaboration will be essential to unlock the full potential of this compound in the years to come.

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